3-(Pyrrolidin-3-yl)benzo[d]oxazol-2(3H)-one 2,2,2-trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzoxazoles and its analogues are treated as an important class of bioactive compounds mainly because of its versatile applications in the field of pharmaceuticals and in various biological systems . They are encountered in various natural products and are used in drug and agrochemical discovery programs, as well as for a variety of other purposes .
Synthesis Analysis
In a study, 2-substituted benzoxazole derivatives were synthesized from 2-(benzo[d]oxazol-2-yl)aniline . All the synthesized compounds were purified and characterized by 1 H NMR, 13 C NMR, and mass spectroscopy .Molecular Structure Analysis
Benzoxazoles are the structural isosteres of nucleic bases adenine and guanine which allow them to interact easily with the biological receptors .Chemical Reactions Analysis
The synthetic strategy leading to the target compounds from 2-(benzo[d]oxazol-2-yl)aniline was illustrated in a study . The compound was prepared by using phosphorous oxychloride and dimethylformamide through Vilsmeyer-Haack cyclization of key intermediate .Physical and Chemical Properties Analysis
The compounds were pharmacologically evaluated for its in vitro anti-inflammatory efficacy using membrane stabilization and proteinase inhibitory methods .Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound is utilized in the synthesis of biologically important heterocyclic compounds such as 1,2,4-triazolo[1,5-a]pyridines through metal-free oxidative N-N bond formation processes. Such methodologies feature short reaction times and high yields, making them significant for the convenient construction of complex molecular skeletons (Zisheng Zheng et al., 2014).
Optical Properties and Fluorophores
The chemical framework of 3-(Pyrrolidin-3-yl)benzo[d]oxazol-2(3H)-one 2,2,2-trifluoroacetate has been explored in the development of new fluorophores with promising optical properties. For instance, its derivatives have been involved in the synthesis of novel BODIPY fluorophores, exhibiting intense red-shifted fluorescence emissions, which are valuable for applications in sensing and imaging (E. Schmidt et al., 2009).
Electrophilic Oxyalkylation
Electrophilic oxyalkylation of heterocycles, such as pyrrole and furan, has been performed using trifluoroacetyl derivatives, demonstrating the compound's role in facilitating the synthesis of trifluoromethyl-substituted alcohols. This highlights its utility in introducing functional groups under various reaction conditions, influenced by the electronic and steric nature of the heterocyclic substrates (Pavel V. Khodakovskiy et al., 2010).
Conducting Polymers
The potential of this compound derivatives for the synthesis of conducting polymers has been explored. Derivatized bis(pyrrol-2-yl) arylenes synthesized from similar compounds have shown low oxidation potentials, enabling the production of electrically conducting polymers stable in their conducting form, which could be beneficial for electronic applications (G. Sotzing et al., 1996).
Luminescence and Metal Complexes
Compounds derived from this compound have been used in the synthesis of new Zn complexes, exhibiting strong green–blue luminescence in solid state. These findings are relevant for the development of materials with specific optical properties for use in lighting and display technologies (A. Gusev et al., 2011).
Mechanism of Action
Future Directions
Benzoxazoles and their related analogues have a wide range of pharmacological applications like anti-inflammatory, anti-tumor, hypoglycemic, antiviral, antimicrobial, herbicidal, H2-antagonists, anticonvulsants, elastase inhibitors, and antitubercular agents . This highlights the level of interest in the synthetic approaches of new benzoxazole derivatives and have prompted many researchers to explore the potential applicability of this important pharmacophoric scaffold .
Properties
IUPAC Name |
3-pyrrolidin-3-yl-1,3-benzoxazol-2-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2.C2HF3O2/c14-11-13(8-5-6-12-7-8)9-3-1-2-4-10(9)15-11;3-2(4,5)1(6)7/h1-4,8,12H,5-7H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSGWZYNHKZTVII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1N2C3=CC=CC=C3OC2=O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.